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Compound of Interest

Compound Name:
2-Amino-4-isopropyl-5-

methylthiazole

Cat. No.: B033956 Get Quote

Introduction

This technical guide provides a comprehensive overview of 2-Amino-5-methylthiazole (CAS

Number: 7305-71-7), a heterocyclic amine that serves as a crucial building block in medicinal

chemistry. While the initial request concerned 2-Amino-4-isopropyl-5-methylthiazole (CAS

Number: 101012-43-5), a thorough literature search revealed a scarcity of publicly available

technical data for this specific compound. Consequently, this guide focuses on the closely

related and well-documented analogue, 2-Amino-5-methylthiazole.[1][2][3] This compound and

its derivatives have garnered significant interest due to their diverse biological activities,

including antioxidant, antimicrobial, and anticancer properties.[4][5][6] This guide is intended for

researchers, scientists, and drug development professionals, providing detailed information on

its chemical properties, synthesis, biological activities, and relevant experimental protocols.

Chemical and Physical Properties
2-Amino-5-methylthiazole is a solid, typically appearing as a pale yellow to brown powder or

crystals.[1] It is soluble in methanol and possesses the ability to form metal complexes, which

can interact with DNA.[2]
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Property Value

CAS Number 7305-71-7

Molecular Formula C4H6N2S

Molecular Weight 114.17 g/mol

Melting Point 93-98 °C

Boiling Point 232.5 °C at 760 mmHg

Density 1.258 g/cm³

Appearance Pale yellow to brown crystals or powder

Synthesis of 2-Amino-5-methylthiazole Derivatives
A common method for the synthesis of 2-aminothiazole derivatives is the Hantzsch thiazole

synthesis, which involves the condensation of an α-haloketone with a thiourea derivative. The

following diagram illustrates a general synthetic workflow for creating derivatives of 2-Amino-5-

methylthiazole, which can then be used to explore a range of biological activities.
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Ethyl 4-bromo-3-oxopentanoate

Ethyl 2-(2-amino-5-methylthiazol-4-yl)acetate

Thiourea

2-(2-amino-5-methylthiazol-4-yl)acetohydrazide

Hydrazine Hydrate

5-((2-amino-5-methylthiazol-4-yl)methyl)-1,3,4-oxadiazole-2-thiol

Carbon Disulfide, KOH

Schiff Base Derivatives

Substituted Aldehydes
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2-Aminothiazole Derivative

Down-regulation of Bcl-2 (Anti-apoptotic) Up-regulation of Bax (Pro-apoptotic)

Mitochondrial Membrane Permeabilization

Inhibits Promotes

Cytochrome c Release

Caspase Activation

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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